Cas no 1251568-76-9 (3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one
• CAS No: 1251568-76-9
• MF: C₁₉H₁₄N₄O₃
• MW: 346.339463710785
• CID: 5394962
• Update Time: 2025-07-15

3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

• Inchi： 1S/C19H14N4O3/c1-25-15-9-7-13(8-10-15)18-20-19(26-22-18)17-16(24)11-12-23(21-17)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： MWTSDGOXTCBXJM-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(OC)C=C3)N=2)=NN(C2=CC=CC=C2)C=CC1=O

Computed Properties

• Exact Mass: 346.107
• Monoisotopic Mass: 346.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2

Additional information on 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

Professional Introduction to Compound with CAS No 1251568-76-9 and Product Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

Compound with the CAS number 1251568-76-9 and the product name 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a 1,4-dihydropyridazine core, a 1,2,4-oxadiazole moiety, and a 4-methoxyphenyl group, which collectively contribute to its unique chemical properties and biological relevance.

The 1,4-dihydropyridazine scaffold is particularly noteworthy as it has been extensively studied for its pharmacological potential. This moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents. In particular, dihydropyridazines have shown promise in the development of compounds that modulate enzyme activity and receptor binding. The presence of the 1,2,4-oxadiazole ring further enhances the compound's pharmacological profile. Oxadiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antitumor properties. The 4-methoxyphenyl group adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of the 1,4-dihydropyridazine, 1,2,4-oxadiazole, and 4-methoxyphenyl groups in this compound suggests a multifaceted approach to therapeutic intervention. Studies have indicated that such structural motifs can exhibit inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, derivatives of dihydropyridazines have been explored for their potential in treating cardiovascular diseases by modulating calcium channel activity. Similarly, oxadiazole-containing compounds have shown promise in combating resistant bacterial infections and chronic inflammatory conditions.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The formation of the 1,2,4-oxadiazole ring typically involves cyclization reactions between appropriately substituted precursors under controlled conditions. Subsequent functionalization steps are employed to introduce the 1-phenyl group and the 4-methoxyphenyl moiety. These steps require precise control over reaction parameters such as temperature, solvent choice, and catalyst systems to ensure high yield and purity. The final step involves the formation of the 1,4-dihydropyridazine core, which often requires careful optimization to achieve the desired regioselectivity and stereochemistry.

The biological evaluation of this compound has revealed several promising activities that warrant further investigation. In vitro studies have demonstrated that it exhibits inhibitory effects on key enzymes implicated in cancer progression. Specifically, it has shown potential in inhibiting kinases that are overexpressed in certain tumor types. Additionally, preliminary data suggest that it may modulate inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or other relevant targets. These findings align with recent advancements in targeted therapy approaches for cancer treatment.

Another area of interest is the compound's potential application in neurodegenerative diseases. The structural features present in this molecule suggest interactions with neurotransmitter receptors or enzymes involved in neuroprotection. Research indicates that dihydropyridazine derivatives can cross the blood-brain barrier and exert protective effects on neuronal cells. This is particularly relevant given the growing incidence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease worldwide. Further studies are needed to elucidate the exact mechanisms through which this compound exerts its neuroprotective effects.

The impact of substituents like the 4-methoxyphenyl group on the overall pharmacokinetic properties cannot be overstated. This moiety not only influences binding affinity but also affects metabolic stability and distribution within biological systems. Computational modeling studies have been instrumental in understanding these interactions at a molecular level. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how different substituents will influence drug-like properties such as solubility and permeability.

In conclusion,3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS No 1251568-76-9) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and promising biological activities. The synergistic combination of key functional groups offers multiple avenues for therapeutic intervention across various disease states including cancer and neurodegenerative disorders. Continued research into this compound holds great promise for developing novel treatments that address unmet medical needs while adhering to stringent safety standards set forth by regulatory agencies worldwide.